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Compound of Interest

Compound Name: 1-Tridecene

Cat. No.: B165156 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical waste is a critical component of laboratory operations. This guide provides

essential, step-by-step procedures for the proper disposal of 1-Tridecene, ensuring a safe

laboratory environment and adherence to environmental regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to handle 1-Tridecene with appropriate

safety measures. 1-Tridecene is a combustible liquid and may cause irritation to the eyes and

skin.[1] Ingestion and inhalation should be avoided.[1]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1][2]

Eye Protection: Use chemical safety goggles or eyeglasses as described by OSHA's eye

and face protection regulations.[1][2]

Clothing: Wear appropriate protective clothing to minimize skin contact.[1][2]

Step-by-Step Disposal Procedure
The disposal of 1-Tridecene must be conducted in accordance with all federal, state, and local

regulations. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste

under the Resource Conservation and Recovery Act (RCRA).[3] It is the responsibility of the
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chemical waste generator to determine if a discarded chemical is classified as hazardous

waste.[1]

1. Waste Identification and Segregation:

Non-contaminated 1-Tridecene: Unused or unadulterated 1-Tridecene should be collected

in a dedicated and properly labeled waste container.

Contaminated 1-Tridecene and Associated Waste: Any materials contaminated with 1-
Tridecene, such as absorbent pads, gloves, or other lab supplies, should be considered

chemical waste and collected in the same container as the chemical itself.[4] Do not mix with

other chemical waste, especially incompatible materials like strong oxidizing agents, to avoid

unforeseen reactions.[1][2]

2. Waste Collection and Storage:

Container Selection: Use a sealable, chemically compatible container for collecting 1-
Tridecene waste.[4] Ensure the container is in good condition, free from leaks, and has a

leak-proof, screw-on cap.[4]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "1-Tridecene," and the date waste accumulation began.[3] For

mixtures, each chemical must be listed.[3]

Storage Location: Store the waste container in a cool, dry, and well-ventilated area away

from sources of ignition and incompatible substances.[1][2] The storage area should utilize

secondary containment to capture any potential spills or leaks.[4]

3. Accidental Spill Cleanup:

In the event of a spill, immediately remove all sources of ignition.[1][2]

Ventilate the area.[1]

Absorb the spill with an inert material such as sand, silica gel, or a universal binder.[2][5]

Collect the absorbed material and place it in a suitable, closed container for disposal.[2][5]
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4. Arranging for Final Disposal:

Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for arranging the final disposal of chemical waste.[3] They will provide

specific guidance and have established procedures with licensed waste management

contractors.

Do Not Dispose Down the Drain: 1-Tridecene is insoluble in water and should not be

disposed of down the drain.[6]

Incineration: The recommended method of disposal is through an approved waste disposal

plant, which will likely involve incineration in a chemical incinerator equipped with an

afterburner and scrubber.[7]

Quantitative Data for 1-Tridecene
The following table summarizes key quantitative data for 1-Tridecene, which is important for

safe handling and storage.

Property Value

Molecular Formula C13H26

Molecular Weight 182.35 g/mol

Appearance Clear, colorless liquid[1]

Boiling Point 232 - 233 °C @ 760 mmHg[1]

Melting Point -23 °C[1]

Flash Point 79 °C (174.2 °F)[1][2]

Specific Gravity 0.7660 g/cm³[1]

Vapor Density 6.3[1]

Experimental Protocols
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The disposal procedures outlined above are based on standard laboratory safety protocols and

information derived from Safety Data Sheets (SDS). No novel experimental protocols are cited.

It is critical to follow the specific protocols and guidance provided by your institution's EHS

department.

1-Tridecene Disposal Workflow
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Figure 1. 1-Tridecene Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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